Cas no 851280-87-0 (N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide
• CAS No: 851280-87-0
• MF: C₁₈H₂₃N₅OS
• MW: 357.473121881485
• CID: 6088521
• PubChem ID: 4881154
• Update Time: 2025-10-31

N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687600
• 851280-87-0
• N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide
• AKOS033903506
• Z24159155
• starbld0009372
• N-(2-Cyano-3-methylbutan-2-yl)-2-((5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)propanamide
• HMS1730M18

• Inchi： 1S/C18H23N5OS/c1-12(2)18(5,11-19)20-16(24)13(3)25-17-22-21-14(4)23(17)15-9-7-6-8-10-15/h6-10,12-13H,1-5H3,(H,20,24)
• InChI Key： XCEAENIAFVZJTM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)N1C1C=CC=CC=1)C(C)C(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 357.16233155g/mol
• Monoisotopic Mass: 357.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide (CAS No. 851280-87-0)

N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851280-87-0, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The unique structural features of this compound, particularly its 1-cyano-1,2-dimethylpropyl side chain and the presence of a 5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl moiety linked via a sulfanyl group, make it a promising candidate for further investigation.

The chemical structure of N-(1-cyano-1,2-dimethylpropyl)-2-[(5-methyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide exhibits a complex arrangement of functional groups that contribute to its unique properties. The 1-cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The 1,2-dimethylpropyl group adds bulk to the molecule, which can affect its pharmacokinetic properties and binding affinity. The core of the molecule features a triazol ring system (5-methyl-4-phenyl-4H-1,2,4-triazol-3-yloxy) that is known for its stability and ability to participate in hydrogen bonding interactions. This is further modified by a sulfanyl group at the 3-position of the triazol ring, which introduces additional polarity and potential for metal chelation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazol ring system is particularly noteworthy in this context due to its presence in numerous bioactive molecules. For instance, derivatives of triazoles have been explored for their antimicrobial and anti-inflammatory properties. The incorporation of a phenyl group in the 5-methyl--4H--1,,2,-4-triazol-3--yloxy moiety may enhance the compound's binding affinity to biological targets by increasing hydrophobic interactions. This structural feature aligns with current trends in drug design where optimizing hydrophobicity is crucial for improving drug efficacy.

The sulfanyl group in N-(1-cyano--1,2--dimethylpropyl)-2-[(5-methyl--4--phenyl--4H--1,,2,-4-triazol-3--yloxy)^S]propanamide also plays a critical role in determining its chemical behavior. Sulfanyl groups are known to participate in various non-covalent interactions such as hydrogen bonding and van der Waals forces, which are essential for molecular recognition processes. Additionally, sulfanyl-containing compounds have been reported to exhibit interesting pharmacological activities due to their ability to interact with biological macromolecules like proteins and enzymes. This makes N-(< strong >1-cyano-